Methyl 5-(benzoylamino)-2-furoate

• IUPAC Name: methyl 5-benzamidofuran-2-carboxylate
• InChI: InChI=1S/C13H11NO4/c1-17-13(16)10-7-8-11(18-10)14-12(15)9-5-3-2-4-6-9/h2-8H,1H3,(H,14,15)
• InChI Key: YGLBWKFLJIDRHL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C13H11NO4
• Molecular Weight: 245.23 g/mol
• CAS No.: 208335-10-8

Description

Methyl 5-(benzoylamino)-2-furoate is a useful research compound. Its molecular formula is C13H11NO4 and its molecular weight is 245.234. The purity is usually 95%.
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Scientific Research Applications

Methyl 5-(benzoylamino)-2-furoate and its derivatives have been extensively explored in scientific research for their potential in synthesizing polyfunctional heterocyclic systems. These compounds serve as versatile synthons for the preparation of a wide variety of heterocyclic compounds, offering pathways to pyrroles, pyrimidines, pyridazines, pyrazoles, isoxazoles, and more. For instance, the synthesis and transformations of methyl (E)‐2‐(acetylamino)‐3‐cyanoprop‐2‐enoate and methyl (E)‐2‐(benzoylamino)‐3‐cyanoprop‐2‐enoate highlight their utility in generating polysubstituted heterocyclic systems, showcasing the chemical diversity and potential applications in developing novel compounds with varied biological activities (Pizzioli et al., 1998).

Further research into the reaction of 5-alkoxy-3,4-dihalo-2(5H)-furanones with secondary amines underlines the unexpected formation of products like methyl (E)-2-halo-4-(diisopropylamino)-4-oxobut-2-enoates, pointing towards a novel synthetic mechanism involving rearrangement reactions. This study not only expands on the chemical versatility of furanone derivatives but also hints at potential avenues for synthesizing compounds with anticancer bioactivity, as demonstrated by preliminary bioactivity investigations (Mo et al., 2012).

In the realm of sustainable chemistry, the role of methyl 5-(methoxymethyl)-furan-2-carboxylate in the production of biobased terephthalic acid precursors through Diels–Alder and dehydrative aromatization reactions is noteworthy. This research highlights the potential of furan derivatives in the development of renewable materials, contributing to the advancement of green chemistry and sustainable material synthesis (Pacheco et al., 2015).

Additionally, the exploration of alkyl 5-benzyl-2-furoates as intermediates for fine chemicals through biomass transformation underscores the significance of this compound derivatives in renewable resource utilization. The catalytic process employing zeolites for the alkylation of benzene derivatives with furanic esters exemplifies the innovative approaches being taken to integrate biomass-derived materials into conventional chemical synthesis, paving the way for more sustainable production methods (Arias et al., 2016).